Cas no 1181603-39-3 (3-(4-chlorophenyl)methylaniline)

• Product Name: 3-(4-chlorophenyl)methylaniline
• CAS No: 1181603-39-3
• MF: C₁₃H₁₂ClN
• MW: 217.694082260132
• MDL: MFCD11937062
• CID: 5605469
• PubChem ID: 13984881
• Update Time: 2025-09-27

3-(4-chlorophenyl)methylaniline Chemical and Physical Properties

Names and Identifiers

• AT26657
• CS-0264825
• AKOS015948628
• 3-[(4-chlorophenyl)methyl]aniline
• NS-02546
• 1181603-39-3
• EN300-9475657
• 3-(4-Chlorobenzyl)aniline
• MFCD11937062
• Benzenamine, 3-[(4-chlorophenyl)methyl]-
• 3-(4-chlorophenyl)methylaniline

• MDL： MFCD11937062
• Inchi： 1S/C13H12ClN/c14-12-6-4-10(5-7-12)8-11-2-1-3-13(15)9-11/h1-7,9H,8,15H2
• InChI Key： WBVODIPDOINBAH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 217.0658271g/mol
• Monoisotopic Mass: 217.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Boiling Point: 356.7±22.0 °C(Predicted)
• pka: 4.51±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 3-(4-chlorophenyl)methylaniline

3-(4-Chlorophenyl)methylaniline (CAS No. 1181603-39-3): Properties, Applications, and Market Insights

3-(4-Chlorophenyl)methylaniline (CAS No. 1181603-39-3) is an important organic intermediate widely used in pharmaceutical, agrochemical, and material science industries. This aromatic amine derivative features a chlorophenyl group and a methylaniline moiety, making it a versatile building block for synthesizing more complex molecules. With the growing demand for specialty chemicals, this compound has gained significant attention from researchers and manufacturers alike.

The molecular structure of 3-(4-chlorophenyl)methylaniline consists of a benzene ring substituted with both a chlorine atom and a methylaniline group. This unique arrangement contributes to its electronic properties and reactivity patterns, which are particularly valuable in drug discovery and material engineering. Recent studies in medicinal chemistry have explored its potential as a precursor for CNS-active compounds, aligning with current research trends in neurological disorders treatment.

In the pharmaceutical sector, 3-(4-chlorophenyl)methylaniline CAS 1181603-39-3 serves as a key intermediate for developing novel therapeutic agents. Its structural features make it suitable for creating compounds with potential anti-inflammatory and neuroprotective properties, addressing the increasing global focus on neurodegenerative diseases. The compound's electron-rich aromatic system allows for various electrophilic substitution reactions, enabling diverse molecular modifications.

The agrochemical industry utilizes 3-(4-CP)methylaniline (a common abbreviation) in the synthesis of crop protection agents. With the rising demand for sustainable agriculture solutions, researchers are investigating derivatives of this compound for their potential as plant growth regulators and pest control agents. Its chlorinated aromatic structure provides stability while allowing for targeted biological activity, making it valuable in developing next-generation agrochemicals.

From a material science perspective, 3-(4-chlorophenyl)methylaniline 1181603-39-3 finds applications in creating advanced polymers and functional materials. The compound can serve as a monomer or modifier in producing high-performance resins with enhanced thermal and mechanical properties. Recent innovations in electronic materials have explored its derivatives for potential use in organic semiconductors and OLED technologies, responding to the growing electronics market needs.

The synthesis of 3-(4-chlorophenyl)methylaniline typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Manufacturers employ various catalytic systems and purification techniques to meet the stringent quality requirements of end-use industries. Current research focuses on developing more sustainable synthetic routes, including green chemistry approaches that minimize waste and energy consumption.

Market analysis indicates steady growth for 3-(4-chlorophenyl)methylaniline CAS 1181603-39-3, driven by expanding applications in life sciences and advanced materials. The compound's supply chain has become increasingly global, with major production centers in Asia, Europe, and North America. Quality control remains paramount, with manufacturers implementing rigorous analytical methods such as HPLC and GC-MS to verify purity and identity.

Regulatory aspects of 3-(4-CP)methylaniline vary by region, with most jurisdictions requiring proper safety documentation and handling procedures. While not classified as hazardous under normal conditions, appropriate laboratory practices should be followed during handling and storage. The compound's environmental fate and biodegradability have been subjects of recent studies, reflecting the chemical industry's emphasis on environmental responsibility.

Future prospects for 3-(4-chlorophenyl)methylaniline 1181603-39-3 appear promising, particularly in targeted drug delivery systems and smart materials. Researchers are exploring its potential in bioconjugation chemistry and as a building block for molecularly imprinted polymers. The compound's versatility ensures its continued relevance in addressing contemporary challenges across multiple scientific disciplines.

For researchers and industry professionals seeking 3-(4-chlorophenyl)methylaniline suppliers, it's essential to verify certificates of analysis and technical specifications. The compound is typically available in various packaging options ranging from laboratory-scale quantities to bulk industrial amounts. As with any fine chemical, proper storage conditions and inventory management are crucial for maintaining product integrity.